Cas no 1805087-10-8 (2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine
• CAS No: 1805087-10-8
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4892186
• Update Time: 2025-10-30

2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine

• Inchi： 1S/C7H5F2IN2O3/c1-15-3-2-4(12(13)14)11-6(5(3)10)7(8)9/h2,7H,1H3
• InChI Key： QUMCNVYQVZTHFZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C([N+](=O)[O-])N=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine

2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine (CAS No. 1805087-10-8): A Comprehensive Overview

2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine (CAS No. 1805087-10-8) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine is composed of a pyridine ring substituted with a difluoromethyl group at the 2-position, an iodine atom at the 3-position, a methoxy group at the 4-position, and a nitro group at the 6-position. These substituents contribute to the compound's distinct chemical properties and reactivity, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance metabolic stability and improve pharmacokinetic profiles. The presence of the difluoromethyl group in 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine is particularly noteworthy, as it can significantly influence the compound's biological activity and binding affinity to target proteins.

The iodine substituent at the 3-position adds another layer of complexity to the molecule. Iodinated compounds are often used in radiopharmaceuticals and imaging agents due to their ability to be labeled with radioisotopes. While this specific application may not be the primary focus for 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine, the iodine atom can still play a crucial role in modulating the compound's reactivity and interaction with biological systems.

The methoxy group at the 4-position and the nitro group at the 6-position further enhance the molecule's polarity and electronic properties. The methoxy group can increase solubility and influence hydrogen bonding interactions, while the nitro group can impart strong electron-withdrawing effects, affecting both electronic distribution and reactivity.

In terms of its potential applications, 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine has been explored in several areas of medicinal chemistry. One notable area is its use as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, recent research has shown that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Beyond cancer research, 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine has also been investigated for its antimicrobial properties. Studies have demonstrated that certain derivatives of this compound possess potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a valuable candidate for developing new antibiotics to combat drug-resistant strains.

In addition to its therapeutic applications, 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine has been studied for its utility as a probe molecule in chemical biology. Its unique structure allows it to serve as a tool for investigating protein-ligand interactions and understanding biological processes at a molecular level. This aspect is particularly relevant in areas such as enzyme inhibition and signal transduction pathways.

The synthesis of 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine involves several well-established chemical reactions, including halogenation, methylation, nitration, and difluoromethylation. These steps require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale, facilitating its broader use in research and development.

To further explore the potential of 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine, ongoing studies are focusing on optimizing its pharmacological properties through structural modifications. Researchers are investigating how changes to the substituents can enhance potency, selectivity, and bioavailability while minimizing side effects. These efforts are crucial for translating laboratory findings into clinically viable drugs.

In conclusion, 2-(Difluoromethyl)-3-iodo-4-methoxy-6-nitropyridine (CAS No. 1805087-10-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and probe molecules. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.